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Compound of Interest

Compound Name: Volicitin

Cat. No.: B1247072 Get Quote

Essential Safety and Logistical Information for the Responsible Management of Volicitin Waste

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like Volicitin are paramount to ensuring laboratory safety

and environmental protection. In the absence of specific federal or institutional disposal

guidelines for Volicitin, a conservative approach, treating it as a hazardous chemical waste, is

the recommended course of action. This guide provides a framework for the safe management

and disposal of Volicitin, grounded in standard laboratory safety practices.

Chemical and Physical Properties of Volicitin
A comprehensive understanding of a compound's properties is the first step toward safe

handling and disposal. Below is a summary of the known chemical and physical data for

Volicitin.
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Property Value Source

Molecular Formula C₂₃H₃₈N₂O₅ PubChem[1]

Molecular Weight 422.6 g/mol PubChem[1]

CAS Number 191670-18-5 PubChem[1]

IUPAC Name

(2S)-5-amino-2-

[[(9Z,12Z,15Z,17S)-17-

hydroxyoctadeca-9,12,15-

trienoyl]amino]-5-oxopentanoic

acid

PubChem[1]

Appearance
Not specified in provided

results

Solubility
Not specified in provided

results

LD50 (Median Lethal Dose)
Not specified in provided

results

Disposal Plan: A Step-by-Step Procedural Guide
Given the lack of specific degradation protocols or regulatory disposal limits for Volicitin, it

must be managed as a chemical waste stream through a licensed environmental waste

management contractor. Adherence to institutional and local regulations for hazardous waste

disposal is mandatory.

Core Principle: Do not dispose of Volicitin down the drain or in regular solid waste.

Step 1: Waste Segregation and Collection
Designated Waste Container: Dedicate a clearly labeled, leak-proof, and chemically

compatible container for Volicitin waste. The label should include:

"Hazardous Waste"

"Volicitin"

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Volicitin
https://pubchem.ncbi.nlm.nih.gov/compound/Volicitin
https://pubchem.ncbi.nlm.nih.gov/compound/Volicitin
https://pubchem.ncbi.nlm.nih.gov/compound/Volicitin
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accumulation Start Date

Principal Investigator's Name and Laboratory Contact Information

Avoid Mixing: Do not mix Volicitin waste with other chemical waste streams unless

compatibility has been definitively confirmed to prevent unforeseen chemical reactions.

Aqueous vs. Organic Waste: If Volicitin is used in different solvent systems, maintain

separate waste containers for aqueous and organic solvent-based solutions.

Step 2: Storage of Volicitin Waste
Secure Storage Location: Store the sealed waste container in a designated and secure

satellite accumulation area within the laboratory. This area should be away from general

traffic and potential sources of ignition or reaction.

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container to mitigate spills or leaks.

Ventilation: Ensure the storage area is well-ventilated.

Step 3: Disposal of Empty Containers
Triple Rinsing: Containers that held pure Volicitin or its solutions must be triple-rinsed with a

suitable solvent.

Rinsate Collection: The solvent rinsate must be collected and disposed of as hazardous

chemical waste in the appropriate Volicitin waste container.

Container Disposal: Once triple-rinsed and air-dried, deface the original label and dispose of

the empty container according to your institution's guidelines for non-hazardous laboratory

glassware or plasticware.

Step 4: Arranging for Professional Disposal
Contact Environmental Health and Safety (EHS): When the waste container is full or has

been in accumulation for the maximum allowable time per institutional policy (e.g., 90 days),

contact your institution's EHS office to arrange for a hazardous waste pickup.
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Documentation: Complete all required hazardous waste disposal forms accurately and

completely.

Experimental Protocols for In-Lab Treatment (For
Research Purposes Only)
The following are general chemical degradation methods that may be applicable to Volicitin
based on its chemical structure (a fatty acid-amino acid conjugate). These methods have not

been validated for Volicitin and should only be attempted by trained personnel in a controlled

laboratory setting for research and waste minimization studies, not as a routine disposal

procedure. The resulting degradation products must be evaluated for hazards and disposed of

appropriately.

Potential Hydrolysis of the Amide Bond
Methodology:

In a well-ventilated fume hood, dissolve the Volicitin waste in an appropriate solvent.

Slowly add a strong acid (e.g., HCl) or a strong base (e.g., NaOH) to the solution with

constant stirring and cooling to control the reaction temperature.

Allow the reaction to proceed for a sufficient time to ensure complete hydrolysis of the

amide bond, breaking Volicitin into its constituent fatty acid and glutamine components.

Neutralize the resulting solution.

Analyze the solution using an appropriate analytical method (e.g., HPLC, GC-MS) to

confirm the complete degradation of Volicitin.

The neutralized and verified degradation products must still be collected and disposed of

as chemical waste, as their environmental impact is unknown.

Logical Workflow for Volicitin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Volicitin waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Volicitin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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